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Compound of Interest

Compound Name: ML-030

Cat. No.: B1677257 Get Quote

Essential Safety and Handling Guide for ML-030
This guide provides crucial safety and logistical information for the handling and disposal of

ML-030, a potent PDE4 inhibitor. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals. Adherence to these guidelines is

essential to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the quantitative data for ML-030 is provided below for easy reference. This

information is critical for safe handling, storage, and experimental planning.
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Property Value Citations

CAS Number 1013750-77-0 [1][2][3]

Molecular Formula C₂₀H₂₀N₄O₄S [1][2][3]

Molecular Weight 412.5 g/mol [1][2][3]

Appearance Crystalline solid [2][3]

Purity ≥98% [2][3]

Solubility Soluble in DMSO (≤5 mg/mL) [1][3]

Storage Conditions
Store at -20°C for long-term

stability (≥ 4 years).
[1][3]

Shipping Conditions

Shipped at room temperature

in the continental US; may vary

for other locations. Evaluation

samples may be shipped with

blue ice.

[1][2]

Mechanism of Action

Potent PDE4 inhibitor with

selectivity for the PDE4A

isoform (IC₅₀ = 6.7 nM). It is

also effective in cell-based

assays with an EC₅₀ value of

18.7 nM.

[1][2][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling ML-030 in its solid form or in solution to

prevent exposure.

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may

be required for splash-prone procedures.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.[4] Gloves should be inspected before use and changed immediately if
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contaminated.

Body Protection: A laboratory coat is required. For procedures with a higher risk of

contamination, consider additional protective clothing to prevent skin exposure.[4]

Respiratory Protection: When handling the powdered form of ML-030, especially outside of a

certified fume hood, use a NIOSH/MSHA-approved respirator to avoid inhalation of dust

particles.[4] All weighing and reconstitution of the powder should be performed in a well-

ventilated area, preferably a chemical fume hood.[4]

Operational Plan: Step-by-Step Handling Protocol
Follow this protocol for the safe handling and preparation of ML-030 solutions.

Preparation:

Ensure all necessary PPE is worn correctly before entering the designated handling area.

Work within a certified chemical fume hood to minimize inhalation exposure.

Prepare the workspace by laying down absorbent bench paper to contain any potential

spills.

Weighing the Compound:

Use an analytical balance inside the fume hood or in a ventilated enclosure.

Handle the solid compound carefully to minimize dust generation.[4]

Use appropriate tools (e.g., spatulas) to transfer the powder.

Solution Preparation:

ML-030 is soluble in DMSO.[1][3] Prepare a stock solution by slowly adding the solvent to

the weighed compound.

To enhance solubility, the tube can be warmed to 37°C and sonicated in an ultrasonic

bath.[1]
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Once dissolved, store the stock solution in small aliquots at -20°C (stable for up to one

month) or -80°C (stable for up to six months) to prevent degradation from repeated freeze-

thaw cycles.[1]

Post-Handling:

Thoroughly clean all equipment and the work area after use.

Dispose of all contaminated materials according to the disposal plan outlined below.

Wash hands thoroughly after removing gloves.

Disposal Plan
All waste materials contaminated with ML-030 must be treated as hazardous chemical waste.

Solid Waste: Unused solid ML-030, contaminated gloves, bench paper, and other disposable

labware should be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing ML-030 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour ML-030 solutions

down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on chemical waste disposal.

Emergency Procedures: Spill Management
Workflow
In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.
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Spill Occurs

Assess the Spill
Is it large or small?

Is anyone contaminated?

Immediate Action

Evacuate Immediate Area
Alert others nearby

If spill is large,
volatile, or poses a fire hazard

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if powder)

If spill is small and manageable

Contact EHS / Emergency Personnel
Contain the Spill

Use absorbent pads or vermiculite

Clean Up Spill
Work from outside in

Decontaminate the Area
Use appropriate solvent/detergent

Dispose of Waste
Collect all materials in a labeled hazardous waste bag/container

Report the Incident
Complete necessary documentation

Click to download full resolution via product page

Caption: Workflow for responding to an ML-030 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1677257?utm_src=pdf-custom-synthesis
https://www.glpbio.com/ml-030.html
https://www.bertin-bioreagent.com/ml-030/?attribute_pa_size=1-mg
https://www.caymanchem.com/product/15169/ml-030
https://gram.edu/offices/safety/docs/chemistry/RM%20200-B%20MSDS.pdf
https://www.benchchem.com/product/b1677257#personal-protective-equipment-for-handling-ml-030
https://www.benchchem.com/product/b1677257#personal-protective-equipment-for-handling-ml-030
https://www.benchchem.com/product/b1677257#personal-protective-equipment-for-handling-ml-030
https://www.benchchem.com/product/b1677257#personal-protective-equipment-for-handling-ml-030
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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